Cas no 10059-13-9 (2-Undecanethiol,2-methyl-)

• Product Name: 2-Undecanethiol,2-methyl-
• CAS No: 10059-13-9
• MF: C₁₂H₂₆S
• MW: 202.399842739105
• CID: 223099
• PubChem ID: 82330
• Update Time: 2025-04-19

2-Undecanethiol,2-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Undecanethiol,2-methyl-
• 2-methylundecane-2-thiol
• 1,1-Dimethyl-decyl-mercaptan
• 2-Methyl-2-undecanethiol
• 2-Methylundecyl-2-thiol
• tertiary dodecyl mercaptan
• SCHEMBL564605
• 2-Undecanethiol, 2-methyl-
• 2-methyl-undecane-2-thiol
• SCHEMBL21128
• DTXSID00143406
• 1,1-Dimethyldecyl hydrosulfide #
• FRQQKWGDKVGLFI-UHFFFAOYSA-N
• Q-201800
• NS00022992
• 10059-13-9
• E76524
• tert-Dodecyl mercaptane
• EINECS 233-191-6

• Inchi： 1S/C12H26S/c1-4-5-6-7-8-9-10-11-12(2,3)13/h13H,4-11H2,1-3H3
• InChI Key： FRQQKWGDKVGLFI-UHFFFAOYSA-N
• SMILES： SC(C)(C)CCCCCCCCC

Computed Properties

• Exact Mass: 202.17568
• Monoisotopic Mass: 202.17552200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 1Ų

Experimental Properties

• Density: 0.8429 (estimate)
• Melting Point: -10.8°C (estimate)
• Boiling Point: 270.55°C (estimate)
• Refractive Index: 1.4503 (estimate)
• PSA: 0